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A Comparative Guide to the Clinical Efficacy of Zimmer Biomet (ZBH) Hip Implants

This guide provides a comparative analysis of the clinical performance of Zimmer Biomet's hip
implants, with a focus on the Avenir® femoral stem and the G7® Acetabular System. The
information is intended for researchers, scientists, and drug development professionals,
offering a synthesis of available clinical data, experimental methodologies, and relevant
biological pathways.

Performance of ZBH Avenir® Femoral Stem

The Avenir® femoral stem is an uncemented hip implant designed for stability and favorable
patient outcomes. Clinical studies have demonstrated its long-term efficacy and survivorship.

Clinical Data Summary: ZBH Avenir® vs. Competitors
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Experimental Protocols

ZBH Avenir® 7-Year Study Methodology

A prospective, multicenter study was conducted between January 2006 and October 2008,

enrolling 100 consecutive primary total hip arthroplasties (THAS) in 92 patients.[1] The mean

age of patients at the time of surgery was 58.5 years.[1] Both mini-incision (50%) and standard

approaches (50%) were utilized for implantation.[1] The primary endpoints were implant

survival, functional outcomes assessed by the Harris Hip Score (HHS), and radiographic

evidence of loosening or subsidence.[1] Statistical analysis was performed using Kaplan-Meier

survivorship analysis.[1]
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Performance of ZBH G7® Acetabular System

The G7® Acetabular System is a modular platform that can be used in both primary and
revision total hip arthroplasty. Its performance has been evaluated in various clinical settings,
including in combination with dual mobility liners to enhance stability.

Clinical Data Summary: ZBH G7® vs. Competitors in
Revision THA

Survivorship (All- .
Hazard Ratio (vs.
Implant System Study Follow-up Cause Acetabular

L. HG-1)
Cup Re-revision)

ZBH G7® OsseoTi® 2 Years 95%]6] 2.13[6]
DePuy Synthes

] 10 Years 97%]6] 0.24[6]
Pinnacle® Porocoat
Stryker Trident®

o 10 Years 96%[6] 0.46][6]
Tritanium®

Note: This data is from a study on revision total hip arthroplasty and compares contemporary
components to a historical control (Harris-Galante-1). The G7 OsseoTi had a shorter follow-up
in this particular study compared to the other implants.

Experimental Protocols
ZBH G7® Dual Mobility Study Methodology

A retrospective, single-center study evaluated 105 patients who underwent primary THA with
the G7® Dual Mobility Acetabular System between March 2019 and April 2023. The mean
follow-up period was 2.5 years. The primary outcomes were revision-free survival, complication
rates, and clinical improvement measured by the modified Harris Hip Score (mHHS) and Visual
Analog Scale (VAS) for pain. Survivorship was analyzed using Kaplan-Meier curves.

Biological Signaling Pathways in Hip Arthroplasty

The long-term success of hip implants is critically dependent on two key biological processes:
osseointegration and the inflammatory response to wear debris.
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Osseointegration Signaling Pathway

Osseointegration is the process of direct structural and functional connection between living
bone and the surface of a load-bearing artificial implant. This process is crucial for the stability
and longevity of uncemented hip implants. The Wnt/(3-catenin signaling pathway is a key
regulator of osteogenesis (bone formation) and is therefore central to successful
osseointegration.

Click to download full resolution via product page

Caption: Wnt/B-catenin signaling in implant osseointegration.

Inflammatory Response to Polyethylene Wear Debris

Over time, the articulating surfaces of a hip implant can generate microscopic wear particles,
primarily from the polyethylene liner. These particles can trigger a chronic inflammatory
response, leading to bone resorption (osteolysis) and, ultimately, aseptic loosening of the
implant. The NF-kB signaling pathway is a central mediator of this inflammatory cascade.
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Caption: NF-kB signaling in wear debris-induced osteolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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